Cas no 2229566-98-5 (3-(dimethyl-1,3-oxazol-2-yl)methylazetidin-3-ol)

• Product Name: 3-(dimethyl-1,3-oxazol-2-yl)methylazetidin-3-ol
• CAS No: 2229566-98-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5599745
• PubChem ID: 165613277
• Update Time: 2025-05-23

3-(dimethyl-1,3-oxazol-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(dimethyl-1,3-oxazol-2-yl)methyl]azetidin-3-ol
• 2229566-98-5
• EN300-1753814
• 3-(dimethyl-1,3-oxazol-2-yl)methylazetidin-3-ol

• Inchi： 1S/C9H14N2O2/c1-6-7(2)13-8(11-6)3-9(12)4-10-5-9/h10,12H,3-5H2,1-2H3
• InChI Key： RAXMLWNDXXSYFK-UHFFFAOYSA-N
• SMILES： OC1(CC2=NC(C)=C(C)O2)CNC1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(dimethyl-1,3-oxazol-2-yl)methylazetidin-3-ol

3-(Dimethyl-1,3-Oxazol-2-yl)methylazetidin-3-ol: A Comprehensive Overview

The compound 3-(dimethyl-1,3-oxazol-2-yl)methylazetidin-3-ol (CAS No. 2229566-98-5) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups. The presence of the dimethyl oxazole moiety further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of methylazetidinols in drug design due to their unique pharmacokinetic properties. The oxazole ring, a heterocyclic structure, is known for its stability and ability to participate in various chemical reactions. In this compound, the dimethyl substitution on the oxazole ring adds to its lipophilicity, making it a promising candidate for drug delivery systems.

One of the most notable applications of 3-(dimethyl-1,3-oxazol-2-yl)methylazetidin-3-ol is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. Its ability to form hydrogen bonds and interact with biological targets makes it an ideal candidate for designing drugs targeting specific enzymes or receptors.

Moreover, the compound has shown interesting properties in catalysis. The azetidine ring acts as a chiral auxiliary, facilitating asymmetric synthesis of complex molecules. This has led to its use in enantioselective reactions, which are crucial in the production of chiral pharmaceuticals.

From a synthetic perspective, the preparation of 3-(dimethyl-1,3-oxazol-2-yl)methylazetidin-3-ol involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and cyclization reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of spectroscopic analysis, this compound exhibits characteristic signals in both NMR and IR spectra that are consistent with its structural features. These spectral data are invaluable for confirming its identity and purity during quality control processes.

Looking ahead, the future of 3-(dimethyl-1,3-Oxazol - 2 - yl) methyl azetidin - 3 - ol lies in its potential applications in advanced materials science. Its unique structural properties make it a candidate for developing novel polymers or materials with tailored functionalities.

In conclusion, 3-(dimethyl - 1 , 3 - oxazol - 2 - yl) methyl azetidin - 3 - ol (CAS No. 2229566 - 98 - 5) is a versatile compound with wide-ranging applications across multiple disciplines. Its structural features and chemical properties position it as a valuable tool in both academic research and industrial applications.